5-(3-Chloro-4-fluorophenyl)-2-cyanophenol, 95%

• IUPAC Name: 4-(3-chloro-4-fluorophenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C13H7ClFNO/c14-11-5-8(3-4-12(11)15)9-1-2-10(7-16)13(17)6-9/h1-6,17H
• InChI Key: HEQJRZCORPCQQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)Cl)O)C#N
• Molecular Formula: C13H7ClFNO
• DSSTOX Substance ID: DTXSID40684828
• Molecular Weight: 247.65 g/mol
• CAS RN: 1261975-50-1

Description

5-(3-Chloro-4-fluorophenyl)-2-cyanophenol, 95% (hereafter referred to as 5-CFP-2-CP) is an organic compound with a wide range of applications in the scientific research field. It is a white, crystalline solid with a melting point of 79-80°C and a boiling point of 212°C. 5-CFP-2-CP is soluble in water, ethanol, and methanol and is insoluble in ether and benzene. It is used as a reagent in organic synthesis and as a catalyst in various reactions.

Scientific Research Applications

5-CFP-2-CP has a wide range of applications in the scientific research field. It is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a starting material for the synthesis of other compounds. Additionally, it is used as a fluorescent dye in fluorescence microscopy and as a fluorescent probe in fluorescence imaging.

Mechanism of Action

5-CFP-2-CP acts as a catalyst in various reactions by facilitating the formation of reactive intermediates. It also acts as a fluorescent dye by absorbing light at a certain wavelength and emitting light at a different wavelength. Additionally, it can act as a chemical reagent by reacting with other compounds to form new compounds.
Biochemical and Physiological Effects
5-CFP-2-CP has been shown to have little to no effect on the biochemical and physiological processes of living organisms. It has been used in various studies to investigate the effects of other compounds on biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-CFP-2-CP in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to handle and store. The main limitation is its low solubility in organic solvents, which can make it difficult to use in certain reactions.

Future Directions

There are a number of potential future directions for the use of 5-CFP-2-CP in scientific research. These include using it as a fluorescent probe in imaging studies, as a catalyst in organic synthesis, and as a reagent in drug discovery and development. Additionally, its use in the study of biochemical and physiological processes could be further explored. Finally, its use in the development of new materials and technologies could be investigated.

Synthesis Methods

5-CFP-2-CP can be synthesized via a two-step process involving the reaction of 3-chloro-4-fluorophenol with sodium cyanide, followed by the reaction of the resulting 4-cyano-3-chloro-4-fluorophenol with sulfuric acid. The reaction is carried out in aqueous ethanol, and the product is isolated by filtration and recrystallization.